Cas no 667413-83-4 (4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667413-83-4
• MF: C₁₃H₁₄ClN₃OS
• MW: 295.787760257721
• MDL: MFCD04054674
• CID: 868743
• PubChem ID: 3807109
• Update Time: 2025-06-08

4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((4-chloro-3-methylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(4-chloro-3-methylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(4-chloro-3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-[(4-chloro-3-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-[(4-chloro-3-methylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ART-CHEM-BB B018123
• 5-[(4-chloro-3-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MWYI5
• ALBB-003439
• BBL017317
• CTK5J4562
• MolPort-001-581-835
• STK443172
• VS-06050
• DTXSID90396702
• AKOS003330670
• CS-0319615
• 667413-83-4
• MFCD04054674
• 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054674
• Inchi： 1S/C13H14ClN3OS/c1-3-6-17-12(15-16-13(17)19)8-18-10-4-5-11(14)9(2)7-10/h3-5,7H,1,6,8H2,2H3,(H,16,19)
• InChI Key： SLULHIPFPXTDPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 295.05500
• Monoisotopic Mass: 295.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 78.74000
• LogP: 3.29360

4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667413-83-4) and Its Emerging Applications in Chemical Biology

The compound 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667413-83-4) represents a novel heterocyclic thiol derivative with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, comprising an allyl group, a chloro-substituted methylphenoxy moiety, and a 1,2,4-triazole core, make it a versatile scaffold for designing molecules with tailored biological activities. This introduction explores the compound's chemical properties, synthetic considerations, and its relevance to contemporary research advancements.

From a structural perspective, the presence of a thiol (-SH) functional group in the molecule imparts reactivity that is highly valuable for bioconjugation and drug development. The 1,2,4-triazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which are critical for molecular recognition processes. Additionally, the allyl group provides a site for further functionalization via cross-coupling reactions such as Suzuki or Heck couplings, enabling the synthesis of more complex derivatives. The chloro-substituted methylphenoxy moiety introduces lipophilicity and electronic modulation, which can influence the compound's solubility and pharmacokinetic properties.

In recent years, there has been growing interest in thiol-containing compounds due to their role as bioactive molecules and catalysts. Thiol groups are ubiquitous in biological systems and are involved in various cellular processes. For instance, they participate in protein modification through disulfide bond formation and are key players in redox signaling pathways. The compound under discussion may serve as a precursor for developing novel therapeutic agents targeting these processes. Specifically, its thiol functionality could be exploited to design small-molecule inhibitors or probes that interact with thiols present in biological targets.

The synthesis of 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that highlight the compound's synthetic accessibility. The construction of the 1,2,4-triazole core can be achieved through cyclocondensation reactions between appropriate precursors such as glyoxal derivatives or hydrazines with amidines or isocyanates. Subsequent functionalization at the 5-position with the allyl group and the chloro-substituted methylphenoxy moiety can be accomplished using palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies. These synthetic routes underscore the compound's flexibility as a building block for further chemical manipulation.

One of the most compelling aspects of this compound is its potential application in drug discovery. The triazole ring is a privileged scaffold in medicinal chemistry due to its prevalence in approved drugs and its ability to modulate biological pathways. For example, triazole-containing compounds have been reported to exhibit antifungal, antiviral, and anticancer activities. The thiol group further enhances its utility by allowing covalent binding to biological targets or serving as a recognition element in enzyme inhibition studies. Recent studies have demonstrated that thiol-modified triazoles can act as potent inhibitors of cysteine proteases, which are overexpressed in various diseases.

Furthermore, the compound's structural features make it an attractive candidate for developing probes used in biochemical research. The combination of an allyl group and a thiol allows for facile attachment to biomolecules via click chemistry or thiol-disulfide exchange reactions. This capability is particularly useful for studying protein-protein interactions or for labeling biomolecules with fluorescent tags. In addition, the electron-withdrawing nature of the chloro-substituent can fine-tune the reactivity of the molecule toward specific biological targets.

Recent advancements in computational chemistry have also contributed to understanding the potential bioactivity of 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol. Molecular docking studies have been employed to predict its binding affinity to various protein targets such as kinases or transcription factors. These simulations suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression or inflammatory diseases. Moreover, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which could guide further derivatization efforts aimed at optimizing its biological activity.

The compound's solubility profile is another critical factor that influences its applicability in pharmaceutical research. While polar functional groups like thiols generally enhance water solubility, bulky substituents such as alkyl chains can reduce it. In this case, the balance between hydrophilic and hydrophobic elements may be fine-tuned through structural modifications to achieve optimal pharmacokinetic properties. Techniques such as solubility enhancement methods (e.g., salt formation or prodrug strategies) could be explored to improve its bioavailability if needed.

In conclusion, 4-Allyl-5-(4-chloro-3-methylphenoxy)methyl-4H-1，2，4-triazole -3-thiol (CAS No．667 41 3—83—84) is a structurally intriguing compound with broad potential applications in chemical biology and drug discovery．Its unique combination of functional groups makes it suitable for designing molecules with tailored biological activities，and recent advances in synthetic chemistry have made it more accessible than ever before．Further exploration of its properties will undoubtedly lead to new insights into disease mechanisms and novel therapeutic strategies．